Cas no 175135-88-3 (tert-Butyl 2-((4-chlorophenyl)sulfonyl)-2-methylpropanoate)

• Product Name: tert-Butyl 2-((4-chlorophenyl)sulfonyl)-2-methylpropanoate
• CAS No: 175135-88-3
• MF: C₁₄H₁₉ClO₄S
• MW: 318.816262483597
• CID: 134372
• PubChem ID: 2774931
• Update Time: 2025-10-24

tert-Butyl 2-((4-chlorophenyl)sulfonyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-((4-chlorophenyl)sulfonyl)-2-methylpropanoate
• Propanoic acid,2-[(4-chlorophenyl)sulfonyl]-2-methyl-, 1,1-dimethylethyl ester
• tert-butyl 2-(4-chlorophenyl)sulfonyl-2-methylpropanoate
• TERT-BUTYL 2-[(4-CHLOROPHENYL)SULPHONYL]-2-METHYLPROPANOATE
• AC1MCP52
• AG-E-24822
• CCG-51071
• CTK4D5227
• HMS546H12
• Maybridge1_001750
• MolPort-001-761-861
• TERT-BUTYL 2-(4-CHLOROPHENYLSULFONYL)-2-METHYLPROPIONATE
• TERT-BUTYL 2-[(4-CHLOROPHENYL)SULFONYL]-2-METHYLPROPANOATE
• tert-butyl 2-(4-chlorophenylsulfonyl)-2-methylpropanoate
• FT-0754840
• AKOS015912018
• SR-01000640395-1
• tert-Butyl 2-(4-chlorobenzene-1-sulfonyl)-2-methylpropanoate
• BTB 08903
• 175135-88-3
• Propanoic acid,2-[(4-chlorophenyl)sulfonyl]-2-methyl-,1,1-dimethylethyl ester
• tert-butyl 2-(4-chlorobenzenesulfonyl)-2-methylpropanoate
• DTXSID80379281

• Inchi： 1S/C14H19ClO4S/c1-13(2,3)19-12(16)14(4,5)20(17,18)11-8-6-10(15)7-9-11/h6-9H,1-5H3
• InChI Key： NEOOYEMYEVIWND-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C(C)(C)C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 318.06937
• Monoisotopic Mass: 318.0692580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44

Additional information on tert-Butyl 2-((4-chlorophenyl)sulfonyl)-2-methylpropanoate

Comprehensive Overview of tert-Butyl 2-((4-chlorophenyl)sulfonyl)-2-methylpropanoate (CAS No. 175135-88-3)

tert-Butyl 2-((4-chlorophenyl)sulfonyl)-2-methylpropanoate (CAS No. 175135-88-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl ester group and a 4-chlorophenyl sulfonyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, catalysis, and material science, aligning with current trends in sustainable and precision chemistry.

The compound's CAS No. 175135-88-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis. Recent interest in green chemistry has spurred investigations into its environmental compatibility and potential for biodegradable derivatives. Its sulfonyl group is particularly noteworthy, as it contributes to stability and reactivity—a key focus in medicinal chemistry for designing novel therapeutics.

From a technical perspective, tert-Butyl 2-((4-chlorophenyl)sulfonyl)-2-methylpropanoate exhibits properties that cater to advanced organic synthesis. Its steric hindrance from the tert-butyl group influences reaction selectivity, a topic trending in AI-driven molecular design platforms. Users often inquire about its solubility, storage conditions, and compatibility with Pd-catalyzed cross-coupling reactions, highlighting its role in modern catalytic methodologies.

In the context of industrial applications, this compound is pivotal for developing specialty chemicals with low toxicity profiles. Searches related to scalable synthesis and process optimization for CAS No. 175135-88-3 have increased, driven by demand for cost-effective production routes. Its thermal stability also makes it a candidate for high-performance polymer research, another trending sector.

Analytical studies of tert-Butyl 2-((4-chlorophenyl)sulfonyl)-2-methylpropanoate often employ HPLC, NMR, and mass spectrometry—techniques frequently queried in conjunction with this compound. The rise of automated synthesis platforms has further amplified interest in its reaction kinetics and purification protocols, addressing common challenges in lab-scale production.

Emerging discussions in circular economy models have prompted reevaluation of such intermediates for waste-minimized synthesis. The compound’s potential in photocatalysis and electrochemical applications aligns with global shifts toward renewable energy-driven chemistry, a hotspot in current scientific literature.

In summary, tert-Butyl 2-((4-chlorophenyl)sulfonyl)-2-methylpropanoate (CAS No. 175135-88-3) bridges fundamental research and industrial innovation. Its multifaceted utility ensures continued relevance in cutting-edge chemical development, resonating with both academic and commercial stakeholders.